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Compound of Interest

Compound Name: 2-(2-Ethoxyethoxy)ethyl acrylate

Cat. No.: B1329459

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of 2-(2-Ethoxyethoxy)ethyl
acrylate (EOEOEA), a versatile monomer with significant applications across various scientific
and industrial fields, including burgeoning uses in biomedical and drug development sectors.
This document details its chemical and physical properties, synthesis, key applications, and
safety information.

Core Properties and Specifications

2-(2-Ethoxyethoxy)ethyl acrylate, also known by synonyms such as Di(ethylene glycol) ethyl
ether acrylate and Carbitol acrylate, is an acrylate ester recognized for its unique combination
of properties.[1][2] Its chemical structure features an acrylate functional group, rendering it
highly reactive in polymerization processes.[3]

CAS Number: 7328-17-8 Molecular Formula: CoH1604 Molecular Weight: 188.22 g/mol [3]

The presence of ether linkages in its backbone imparts polarity and hydrophilicity, while the
acrylate group allows for rapid polymerization, particularly in UV-curable formulations.[3][4]

Physicochemical Data

A summary of the key physical and chemical properties of 2-(2-Ethoxyethoxy)ethyl acrylate is
presented in the table below for easy reference and comparison.
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Property Value Reference

Colorless to almost colorless

Appearance o [4]
clear liquid
Odor Mild acrylic ester [4]
Density 1.016 g/mL at 25 °C [4]
Boiling Point 95 °C at 5 mm Hg [4]
Refractive Index n20/D 1.439 [4]
Viscosity 6 cP at 25 °C [4]
Water Solubility 124-146 g/L at 20 °C [4]
Glass Transition Temperature
Low [31[5]
(Tg)
Volatility Low [3][5]

Synthesis of 2-(2-Ethoxyethoxy)ethyl Acrylate

The primary industrial synthesis of 2-(2-Ethoxyethoxy)ethyl acrylate involves the direct
esterification of acrylic acid with diethylene glycol monoethyl ether. This reaction is typically
catalyzed by an acid, such as sulfuric acid, and driven to completion by heating under reflux to
remove the water byproduct.[3]

An alternative laboratory-scale synthesis involves the reaction of ethoxyethoxyethanol and
acrylonitrile in the presence of trimethylsilyl trifluoromethanesulfonate, followed by hydrolysis.

[6]

Synthesis Workflow

The following diagram illustrates the general workflow for the acid-catalyzed esterification
synthesis of 2-(2-Ethoxyethoxy)ethyl acrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to 2-(2-
Ethoxyethoxy)ethyl Acrylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329459#2-2-ethoxyethoxy-ethyl-acrylate-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.benchchem.com/product/b1329459#2-2-ethoxyethoxy-ethyl-acrylate-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1329459#2-2-ethoxyethoxy-ethyl-acrylate-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1329459#2-2-ethoxyethoxy-ethyl-acrylate-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1329459#2-2-ethoxyethoxy-ethyl-acrylate-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1329459?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

